Cas no 2154759-66-5 ((3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2154759-66-5
• MF: C₁₂H₁₈BrN₃O₄
• MW: 348.193022251129
• CID: 6223301
• PubChem ID: 165815154
• Update Time: 2025-06-12

(3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2154759-66-5
• EN300-1284372

• Inchi： 1S/C12H18BrN3O4/c1-12(2,3)20-11(19)14-8(5-9(17)18)7-6-16(4)15-10(7)13/h6,8H,5H2,1-4H3,(H,14,19)(H,17,18)/t8-/m0/s1
• InChI Key： ZFCUEWNKEFMNNI-QMMMGPOBSA-N
• SMILES： BrC1C(=CN(C)N=1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.04807g/mol
• Monoisotopic Mass: 347.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 2154759-66-5)

(3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2154759-66-5, represents a unique molecular structure that combines a pyrazole core with functional groups designed to enhance its biological activity. The presence of a chiral center at the third carbon atom, as indicated by the (S) configuration, makes this compound of particular interest for studies involving stereochemistry and enantioselective synthesis.

The molecular framework of (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid incorporates several key features that contribute to its potential utility in medicinal chemistry. The pyrazole ring, a well-known pharmacophore, is a heterocyclic compound that frequently appears in drug candidates due to its ability to interact with biological targets. The bromine substituent at the 3-position of the pyrazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the tert-butoxy carbonyl group (Boc) provides stability and protection for the amine function, which is crucial for controlled reactions and derivatization processes.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole derivatives. The combination of the brominated pyrazole moiety with the Boc-protected amino acid segment in (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid suggests potential applications in the synthesis of peptidomimetics and protease inhibitors. These types of compounds are particularly relevant in the treatment of inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The chiral center at the third carbon atom allows for the exploration of enantiomer-specific interactions with biological targets, which is increasingly recognized as a critical factor in drug design. Researchers have been leveraging such chiral compounds to develop enantiomerically pure drugs that exhibit higher efficacy and fewer side effects compared to racemic mixtures.

The tert-butoxy carbonyl group also plays a pivotal role in protecting the amine functionality during synthetic transformations. This protection-deprotection strategy is fundamental in multi-step organic synthesis, where functional groups must be selectively modified without interfering with other parts of the molecule. The stability provided by the Boc group ensures that the amine can be used in various reactions without premature deprotection or side reactions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, compounds containing substituted pyrazole moieties have shown promising activity against various enzymes and receptors involved in disease pathways. The bromine atom in (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are essential for introducing aryl or heteroaryl groups into complex molecular architectures.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chiral center at the third carbon atom is particularly challenging and often requires advanced techniques such as asymmetric hydrogenation or enzymatic resolution. These methods are critical for achieving enantiopure compounds, which are essential for many pharmaceutical applications.

The versatility of (3S)-3-(3-bromo-1-methyl-1H-pyrazol-4-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid extends beyond its use as an intermediate in drug synthesis. It can also serve as a scaffold for exploring structure-activity relationships (SAR), allowing researchers to modify various functional groups and assess their impact on biological activity. This approach is invaluable for understanding how different molecular features contribute to overall potency and selectivity.

In conclusion, (CAS No. 2154759-66-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The combination of a chiral pyrazole core with protective Boc functionality makes this compound an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.